Cas no 146727-62-0 (Boc-D-4-Cyanophenylalanine)

• Product Name: Boc-D-4-Cyanophenylalanine
• CAS No: 146727-62-0
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• MDL: MFCD00672527
• CID: 64980
• PubChem ID: 2734494
• Update Time: 2024-11-02

Boc-D-4-Cyanophenylalanine Chemical and Physical Properties

Names and Identifiers

• (R)-N-BOC-4-Cyanophenylalanine
• RARECHEM BK PT 0161
• N-ALPHA-T-BUTOXYCARBONYL-(4-CYANO)-D-PHENYLALANINE
• BOC-P-CYANO-D-PHENYLALANINE
• BOC-P-CYANO-D-PHE-OH
• BOC-D-PHE(P-CN)-OH
• BOC-D-PHE(4-CN)-OH
• Boc-D-4-Cyano-phenylalanine
• Boc-4-cyano-D-phenylalanine
• Boc-4-cyano-D-Phe-OH
• Boc-D-4-Cyanophe
• Boc-D-4-Cyanophenylalanine
• N-tert-Butoxycarbonyl-4-cyanophenyl-D-alanine
• Boc-D-4-CN-Phe-OH
• Boc-D-4-Cyano-phe-OH
• arechem bk pt 0161
• boc-d-phe(p-c
• CS-W012196
• SCHEMBL3450109
• D-Phenylalanine, 4-cyano-N-[(1,1-dimethylethoxy)carbonyl]-
• AKOS015836561
• MFCD00672527
• EN300-1692941
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-cyanophenyl)propanoic acid
• (R)-2-(tert-butoxycarbonylamino)-3-(4-cyanophenyl)propanoic acid
• N-(tert-butoxycarbonyl)-4-cyano-D-phenylalanine
• J-008255
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-cyanophenyl)propanoic acid
• AM82777
• AC-9894
• 146727-62-0
• A50134
• (2R)-3-(4-cyanophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• AS-14659
• Boc-D-Phe(4-CN)-OH, >=97.0% (TLC)
• RMBLTLXJGNILPG-GFCCVEGCSA-N
• CHEMBL5307090
• (2R)-2-[(tert-butoxycarbonyl)amino]-3-(4-cyanophenyl)propanoic acid

• MDL： MFCD00672527
• Inchi： 1S/C15H18N2O4/c1-15(2,3)21-14(20)17-12(13(18)19)8-10-4-6-11(9-16)7-5-10/h4-7,12H,8H2,1-3H3,(H,17,20)(H,18,19)/t12-/m1/s1
• InChI Key： RMBLTLXJGNILPG-GFCCVEGCSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC(C#N)=CC=1)=O)C(C)(C)C
• BRN： 9339089

Computed Properties

• Exact Mass: 290.12700
• Monoisotopic Mass: 290.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: White to gray solid
• Density: 1.1611 (rough estimate)
• Melting Point: 152.6 ºC
• Boiling Point: 494℃ at 760 mmHg
• Flash Point: 252.6±28.7 °C
• Refractive Index: 1.6280 (estimate)
• PSA: 99.42000
• LogP: 2.46958
• Solubility: Not determined
• Specific Rotation: -15° (c=1 in MeOH)

Boc-D-4-Cyanophenylalanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters